2-{[5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(2-fluorophenyl)-4-propan-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H15FN4OS/c1-8(2)18-12(9-5-3-4-6-10(9)14)16-17-13(18)20-7-11(15)19/h3-6,8H,7H2,1-2H3,(H2,15,19)
• InChI Key: CYYJCNNOXONFPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN=C1SCC(=O)N)C2=CC=CC=C2F
• Molecular Formula: C13H15FN4OS
• Molecular Weight: 294.35 g/mol

Description

2-{[5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

2-{[5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been used in a variety of scientific research applications. One of the most promising areas of research involves its potential as an anticancer agent. Studies have shown that the compound is able to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Mechanism of Action

The mechanism of action of 2-{[5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell proliferation and angiogenesis.
Biochemical and Physiological Effects
Studies have shown that 2-{[5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide has a number of biochemical and physiological effects. These include the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. The compound has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its ability to selectively target cancer cells. This makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of using the compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on 2-{[5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of focus is the development of more effective synthesis methods that can improve the yield and purity of the compound. Another area of research is the identification of the specific enzymes that are targeted by the compound, which could lead to the development of more targeted anticancer therapies. Additionally, further studies are needed to fully understand the biochemical and physiological effects of the compound, as well as its potential for use in other areas of scientific research.

Synthesis Methods

The synthesis of 2-{[5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 2-mercaptoacetamide with 5-(2-fluorophenyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol in the presence of a base. The resulting product is a white crystalline solid that is soluble in organic solvents.